Cas no 2384295-33-2 (2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers)

2-tert-Butyl-3-oxocyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a tert-butyl group and a ketone functionality at the 3-position. The product is supplied as a mixture of diastereomers, offering versatility in synthetic applications where stereochemical diversity is required. Its strained cyclobutane ring and reactive carbonyl group make it a valuable intermediate for constructing complex molecular frameworks, particularly in medicinal chemistry and materials science. The tert-butyl substituent enhances steric control in reactions, while the carboxylic acid moiety allows for further functionalization. This compound is suitable for researchers exploring cyclobutane-based scaffolds or investigating stereoselective transformations.

2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers structure

2384295-33-2 structure

Product Name:2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers

CAS No:2384295-33-2

MF:C₉H₁₄O₃

MW:170.205663204193

MDL:MFCD33550242

CID:5655587

PubChem ID:155978120

Update Time:2025-10-29

2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

- 2-tert-butyl-3-oxocyclobutane-1-carboxylic acid
- EN300-27719315
- 2384295-33-2
- 2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers
- Cyclobutanecarboxylic acid, 2-(1,1-dimethylethyl)-3-oxo-
- MDL： MFCD33550242
- Inchi： 1S/C9H14O3/c1-9(2,3)7-5(8(11)12)4-6(7)10/h5,7H,4H2,1-3H3,(H,11,12)
- InChI Key： VAEZUYDWZRJLTN-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)CC(=O)C1C(C)(C)C

Computed Properties

Exact Mass: 170.094294304g/mol
Monoisotopic Mass: 170.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.166±0.06 g/cm3(Predicted)
Boiling Point: 295.3±33.0 °C(Predicted)
pka: 4.37±0.40(Predicted)

2-tert-butyl-3-oxocyclobutane-1-carboxylic acid, Mixture of diastereomers Pricemore >>

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